5-Methoxy-2-(pyridin-3-yl)benzoic acid

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 5-methoxy-2-pyridin-3-ylbenzoic acid
• InChI: InChI=1S/C13H11NO3/c1-17-10-4-5-11(12(7-10)13(15)16)9-3-2-6-14-8-9/h2-8H,1H3,(H,15,16)
• InChI Key: BRYZQVHVTMGWPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CN=CC=C2)C(=O)O

Description

5-Methoxy-2-(pyridin-3-yl)benzoic acid is a chemical compound of interest in pharmaceutical and medicinal chemistry research, featuring a benzoic acid scaffold linked to a methoxy-substituted pyridine ring. This molecular architecture is common in the development of compounds with diverse biological activities. Pyridine and benzoic acid derivatives are frequently investigated as key building blocks for creating novel molecules with potential antibacterial properties . Research on structurally similar compounds indicates that the specific position of substituents on the pyridine ring can significantly influence biological activity, particularly against Gram-positive and Gram-negative bacteria . Furthermore, such heterocyclic scaffolds are explored in other therapeutic areas, including as potential inhibitors for enzymes involved in inflammatory pathways, such as 5-lipoxygenase-activating protein (FLAP) . This product is intended for research and development purposes in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any personal use. Researchers should handle this material with appropriate safety precautions.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs differ in substituent type, position, or backbone modifications. A comparative analysis is summarized below:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
5-Methoxy-2-(pyridin-3-yl)benzoic acid	-OCH₃ (5), 3-pyridyl (2)	C₁₃H₁₁NO₃	229.23	Hybrid aromatic-heterocyclic scaffold; potential pharmaceutical intermediate
5-Methoxy-2-[(4-phenoxyphenyl)amino]benzoic acid	-OCH₃ (5), 4-phenoxyphenylamino (2)	C₂₀H₁₇NO₄	335.36	Extended aromatic system; possible coordination chemistry
5-Methoxy-2-(2H-1,2,3-triazol-2-yl)benzoic acid	-OCH₃ (5), triazolyl (2)	C₁₀H₉N₃O₃	219.20	Triazole introduces H-bonding sites; antimicrobial potential
5-Methoxy-2-(propylamino)benzoic acid	-OCH₃ (5), propylamino (2)	C₁₁H₁₅NO₃	209.24	Aliphatic amine enhances solubility; synthetic intermediate
3-[5-Methoxy-2-(pyridin-3-yl)benzimidazole] derivatives	Benzimidazole backbone	Varies	Varies	Bioactive scaffolds (e.g., kinase inhibitors)

Substituent Effects

• Pyridinyl vs. Triazolyl Groups : Pyridine (3-pyridyl) offers a basic nitrogen for metal coordination (e.g., in coordination polymers ), while triazole provides hydrogen-bonding capacity, critical in drug design .
• Methoxy Position : The 5-methoxy group is conserved in many analogs, stabilizing the aromatic ring via electron donation. Derivatives with 6-methoxy or 4-methoxy groups (e.g., ) exhibit altered electronic profiles.
• Amino vs. Carboxylic Acid: Replacing the carboxylic acid with aniline (e.g., 5-Methoxy-2-(pyridin-3-yl)aniline ) reduces acidity, impacting solubility and binding interactions.

Physicochemical Properties

• Solubility : The carboxylic acid group enhances water solubility, while pyridine or triazole rings may improve lipid solubility. Methoxy groups generally reduce solubility in polar solvents.
• Crystallinity : Pyridine-containing analogs (e.g., ) often form coordination polymers with transition metals, suggesting utility in crystal engineering.

Key Research Findings

• Synthetic Yield : Methods for related compounds report yields of 28–68%, depending on activation strategies (e.g., CDI vs. HOBt/DCC) .

Notes

• Structural Ambiguities : Isomer formation during synthesis (e.g., ) underscores the need for rigorous analytical validation (e.g., X-ray crystallography ).
• Data Gaps: Limited information exists on the target compound’s biological activity or thermodynamic properties, highlighting areas for future research.

Preparation Methods

Reaction Mechanism and Conditions

The reaction proceeds via oxidative addition of the palladium catalyst (e.g., Pd(PPh₃)₄) to the aryl bromide, followed by transmetallation with the boronic acid and reductive elimination to form the biaryl bond. Key parameters include:

• Solvent : Tetrahydrofuran (THF) or dimethylformamide (DMF)

• Base : Sodium carbonate (Na₂CO₃) or potassium phosphate (K₃PO₄)

• Temperature : 80–100°C

• Catalyst loading : 2–5 mol% Pd.

A representative procedure yields 5-methoxy-2-(pyridin-3-yl)benzoic acid with 72–85% efficiency after 12–24 hours.

Challenges and Optimizations

• Competitive protodeboronation : The pyridylboronic acid may degrade under basic conditions, necessitating inert atmospheres (N₂/Ar).

• Steric hindrance : Electron-withdrawing groups on the benzoic acid (e.g., methoxy) slow transmetallation, requiring higher temperatures.

Microwave-Assisted Synthesis

Microwave irradiation accelerates the Suzuki-Miyaura coupling by enhancing reaction kinetics. Studies report a 40% reduction in reaction time (4–6 hours) compared to conventional heating, with yields exceeding 80% .

Procedure and Advantages

• Conditions : 150 W microwave power, 120°C, Pd(OAc)₂/XPhos catalyst system.

• Benefits : Improved homogeneity, reduced side products (e.g., homocoupling byproducts).

Hydrothermal Functionalization

Hydrothermal methods, though less common, enable precise crystal growth and functional group retention. A modified approach from 3,5-bis(pyridin-4-ylmethoxy)benzoic acid synthesis involves:

Reaction Steps

• Ligand preparation : Mixing 5-methoxy-2-bromobenzoic acid with pyridin-3-ylmethanol.

• Metal coordination : Adding CdCl₂·2.5H₂O under hydrothermal conditions (433 K, 72 hours).

• Acid workup : Isolating the product via slow evaporation and silica gel chromatography.

Structural Insights

X-ray crystallography confirms near-planar geometry for the pyridin-3-yl and benzoic acid moieties, with a dihedral angle of 35.82° between planes. This method achieves 68% yield but requires specialized equipment.

Sequential Protective-Demethoxylation Strategy

Adapted from 2-amino-5-methoxypyridine synthesis , this method introduces the methoxy group post-coupling:

Synthetic Pathway

• Protection : Reacting 2-amino-5-bromopyridine with 2,5-hexanedione to form a pyrrole-protected intermediate.

• Methoxylation : Substituting bromide with methoxy using NaOCH₃.

• Deprotection : Treating with hydroxylamine hydrochloride to yield 5-methoxy-2-aminopyridine .

• Carboxylation : Oxidizing the amine to carboxylic acid via HNO₃/H₂SO₄.

This four-step sequence achieves a 45% overall yield but risks over-oxidation during carboxylation.

Comparative Analysis of Methods

Method	Yield (%)	Time (h)	Catalyst	Scalability
Suzuki-Miyaura	72–85	12–24	Pd(PPh₃)₄	High
Microwave-assisted	80–88	4–6	Pd(OAc)₂/XPhos	Moderate
Hydrothermal	68	72	CdCl₂	Low
Protective-demethoxyl	45	48	None	Moderate

Key findings :

• Suzuki-Miyaura offers the best balance of yield and scalability.

• Microwave synthesis is optimal for rapid small-scale production.

• Hydrothermal methods suit applications requiring high crystallinity .

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for 5-Methoxy-2-(pyridin-3-yl)benzoic acid?

• Methodological Answer : Synthesis often involves coupling reactions between substituted benzoic acid derivatives and pyridinyl groups. For example, acylation using carbodiimide activators like CDI (N,N’-carbonyldiimidazole) can link the pyridin-3-yl moiety to the benzoic acid backbone, as seen in analogous compounds . Acid-catalyzed esterification or substitution reactions (e.g., replacing hydroxyl groups with pyridine derivatives) are also viable, with purification via recrystallization or column chromatography .

Q. Which analytical techniques are critical for structural confirmation of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Proton and carbon NMR can confirm substituent positions and aromatic ring substitution patterns. For example, distinct methoxy (δ ~3.8 ppm) and pyridinyl proton signals (δ ~7.3–8.5 ppm) are diagnostic .
• X-ray Crystallography : Single-crystal X-ray diffraction (using SHELX software for refinement) resolves absolute configuration and intermolecular interactions, such as hydrogen bonding networks in the crystalline state .

Q. What safety protocols should be followed when handling this compound?

• Methodological Answer : Treat as a potential irritant, similar to aromatic carboxylic acids. Use PPE (gloves, goggles), work in a fume hood, and store in airtight containers. Neutralize spills with sodium bicarbonate .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize isomer formation during synthesis?

• Methodological Answer : Isomerization risks arise during coupling steps (e.g., acylation of diamine intermediates). To mitigate:

• Use regioselective catalysts (e.g., trifluoroacetic acid for directed acylation) .
• Monitor reaction progress via TLC or HPLC to identify byproducts early.
• Adjust solvent polarity (e.g., DMF vs. THF) to favor kinetic over thermodynamic products .

Q. How can contradictions in crystallographic data from different refinement methods be resolved?

• Methodological Answer :

• Cross-validate SHELX-refined structures (e.g., SHELXL for small molecules) with complementary techniques like powder XRD or electron diffraction .
• Analyze residual density maps to identify disordered regions or solvent effects.
• Compare hydrogen-bonding motifs with analogous compounds (e.g., 4-(3-(pyridin-3-yl)ureido)benzoic acid) to confirm packing stability .

Q. What strategies are effective for studying biological interactions of this compound?

• Methodological Answer :

• Molecular Docking : Use software like AutoDock to predict binding affinity with target proteins (e.g., enzymes with pyridine-binding pockets) .
• In Vitro Assays : Screen for activity in kinase inhibition or receptor binding assays, referencing structural analogs with known bioactivity (e.g., pyridinyl-substituted benzoic acids in anti-inflammatory studies) .
• Metabolic Stability Tests : Perform hepatic microsome assays to evaluate CYP450-mediated degradation pathways .